Dilute and concentrated solutions of a heterocyclic polymer (BBB)
Discussions of the Faraday Society Pub Date: DOI: 10.1039/DF9704900121
Abstract
Properties of the heterocyclic polymer prepared by the reaction of naphthalene-1,4,5,8-tetracarboxylic acid with 3,3′-diaminobenzidene are discussed. Light scattering, viscometric and freezing point depression measurements on dilute solutions lead to the conclusion that in strong acids BBB is protonated and takes on a flexible coil conformation in dilute solutions. Viscometric data on concentrated solutions likewise follow the behaviour expected for coiled chains, but exhibit the behaviour expected for entangled chains at unusually low concentrations, and a segmental mobility that decreases rapidly with increasing polymer concentration. These data, together with X-ray diffraction studies on the undiluted polymer, are discussed in terms of short range interactions leading to stacked aggregates in very concentrated solutions and the bulk polymer.
Recommended Literature
- [1] Mechanism of reaction of alkyl radicals with (NiIIL)2+ complexes in aqueous solutions
- [2] Reductant-directed formation of PS–PAMAM-supported gold nanoparticles for use as highly active and recyclable catalysts for the aerobic oxidation of alcohols and the homocoupling of phenylboronic acids†
- [3] Back cover
- [4] Iodine doping induced activation of covalent organic framework cathodes for Li-ion batteries†
- [5] Design and application of diimine-based copper(i) complexes in photoredox catalysis†
- [6] Improved catalytic hydrogen release of quasi HKUST-1 compared to HKUST-1†
- [7] One step urea assisted synthesis of polycrystalline Eu3+ doped KYP2O7 – luminescence and emission thermal quenching properties
- [8] Towards a comprehensive understanding of platinum dissolution in acidic media
- [9] A novel molecular descriptor for highly efficient (ϕTADF > 90%) transition metal TADF Au(iii) complexes†
- [10] Enzyme-promoted regioselective coupling oligomerization of isorhapontigenin towards the first synthesis of (±)-gnetulin†
